(10S,11S)-Pterosin C

• CAS No.: 35938-43-3
• Product Name: (10S,11S)-Pterosin C
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: (2S,3S)-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydroinden-1-one
• Standard InChI: InChI=1S/C14H18O3/c1-7-6-11-12(8(2)10(7)4-5-15)14(17)9(3)13(11)16/h6,9,13,15-16H,4-5H2,1-3H3/t9-,13-/m0/s1
• Standard InChIKey: QQPCNRKHGFIVLH-ZANVPECISA-N
• Isomeric SMILES: C[C@H]1[C@@H](C2=C(C1=O)C(=C(C(=C2)C)CCO)C)O
• SMILES: CC1C(C2=CC(=C(C(=C2C1=O)C)CCO)C)O
• Canonical SMILES: CC1C(C2=C(C1=O)C(=C(C(=C2)C)CCO)C)O
• Appearance: Powder
• Melting Point: 153-156°C
• Physical Description: Solid
• Description: (10S, 11S)-Pterosin c, also known as pterosin c, belongs to the class of organic compounds known as indanones. Indanones are compounds containing an indane ring bearing a ketone group (10S, 11S)-Pterosin c exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (10S, 11S)-pterosin c is primarily located in the cytoplasm. Outside of the human body, (10S, 11S)-pterosin c can be found in green vegetables and root vegetables. This makes (10S, 11S)-pterosin c a potential biomarker for the consumption of these food products.
• PubChem Compound: 186209
• Last Modified: Nov 11 2021